Cas no 100445-96-3 (3-Amino-2,4-xylenol)

• Product Name: 3-Amino-2,4-xylenol
• CAS No: 100445-96-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1060062
• PubChem ID: 14130608
• Update Time: 2025-07-31

3-Amino-2,4-xylenol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,4-xylenol
• 3-amino-2,4-dimethylphenol
• MFCD14706041
• 100445-96-3
• THG5WL4BWN
• Phenol, 3-amino-2,4-dimethyl-
• D76683
• AKOS006340369
• 3-Hydroxy-2,6-xylidine
• CS-0107027
• J-000136
• DB-294072
• EN300-155502
• SB75525
• SCHEMBL1233639
• OENOTFKJTIJFDN-UHFFFAOYSA-N
• DTXSID50556345
• 3-Amino-2,4-dimethyl-phenol
• Dimethyl-m-aminophenol

• Inchi： 1S/C8H11NO/c1-5-3-4-7(10)6(2)8(5)9/h3-4,10H,9H2,1-2H3
• InChI Key： OENOTFKJTIJFDN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(=C1C)N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.9±35.0 ºC (760 Torr),
• Flash Point: 120.7±25.9 ºC,
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 46.25000
• LogP: 2.17240